BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Fluoro-3-(trifluoromethoxy)aniline structure

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

4-Fluoro-3-
Compound Name: _ -
(trifluoromethoxy)aniline

CAS No.: 113421-98-0

Cat. No.: B1321837

Get Quote

An In-depth Technical Guide to 4-Fluoro-3-(trifluoromethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 4-Fluoro-3-
(trifluoromethoxy)aniline (CAS No. 113421-98-0), a specialized fluorinated aromatic amine of
increasing importance in medicinal chemistry and materials science. The strategic placement of
both a fluorine atom and a trifluoromethoxy group on the aniline scaffold imparts a unique
combination of physicochemical properties, making it a valuable building block for novel
molecular entities. This document delves into the compound's core structure, physicochemical
characteristics, plausible synthetic strategies, and key reactivity. Furthermore, it outlines its
applications in drug discovery, supported by an analysis of how its distinct structural motifs
influence pharmacokinetic and pharmacodynamic profiles. Detailed protocols for safe handling
and storage are also provided to ensure laboratory integrity and safety.
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The Strategic Role of Fluorinated Anilines in Modern
Chemistry

The introduction of fluorine into organic molecules is a cornerstone of modern drug design.[1]
Fluorine's small size and high electronegativity can profoundly alter a molecule's properties,
often leading to enhanced metabolic stability, increased lipophilicity, and improved binding
affinity to biological targets.[2] Within this context, two key functional groups, the trifluoromethyl
(-CF3) and trifluoromethoxy (-OCF3) groups, are particularly significant.[2]

While the trifluoromethyl group is more common, the trifluoromethoxy group is gaining
prominence for its ability to dramatically increase lipophilicity while being metabolically robust.
[2] When these groups are incorporated into a versatile scaffold like aniline, they create
powerful intermediates for synthesis. 4-Fluoro-3-(trifluoromethoxy)aniline is a prime example
of such a scaffold, offering chemists a tool to introduce these desirable properties into complex
target molecules with precision.

Core Compound Profile: 4-Fluoro-3-

(trifluoromethoxy)aniline
Structure and Nomenclature

The defining feature of this compound is the aniline core substituted at the 4-position with a
fluorine atom and at the 3-position with a trifluoromethoxy group. This specific arrangement
dictates its electronic and steric properties.

IUPAC Name: 4-fluoro-3-(trifluoromethoxy)aniline[3]

CAS Number: 113421-98-0[3]

Molecular Formula: C7HsFaNO[3]

Synonyms: Benzenamine, 4-fluoro-3-(trifluoromethoxy)-[3]

Caption: Chemical structure of 4-Fluoro-3-(trifluoromethoxy)aniline.

Physicochemical Properties
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The interplay between the electron-donating amine group and the strongly electron-
withdrawing fluoro and trifluoromethoxy groups creates a unique electronic environment. This
influences the compound's lipophilicity, basicity, and overall stability.

Property Value Source
Molecular Weight 195.11 g/mol [3]
XLogP3 2.5 [3]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

C:;untg p 2 3]
Rotatable Bond Count 1 [3]

Insight from the Senior Scientist: The XLogP3 value of 2.5 indicates significant lipophilicity, a
direct consequence of the -OCF3 group. This property is highly desirable in drug development
for enhancing membrane permeability, including passage across the blood-brain barrier.[2] The
electron-withdrawing nature of the substituents is expected to decrease the basicity of the
aniline nitrogen compared to unsubstituted aniline, which can be a crucial factor in avoiding off-
target interactions with biological macromolecules.

Synthesis and Reactivity
Plausible Synthetic Pathway

While specific, published synthetic routes for 4-fluoro-3-(trifluoromethoxy)aniline are not
abundant, a logical pathway can be constructed from established organofluorine chemistry
principles, likely starting from a more common precursor like 4-fluoro-3-hydroxyaniline.

- Step 1 Trifluoromethylation Product . -
El—Fluoro—3—hydr0xyamhne (e.g., with CF3I, Cu catalyst) 4—Fluoro—3—(tnfluoromethoxy)amhng

Click to download full resolution via product page
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Caption: A plausible synthetic workflow for the target compound.

Experimental Causality: The choice of a copper-catalyzed trifluoromethylation of the phenol
group is based on modern methods for forming C-O bonds with fluorinated groups. This
approach offers a direct and often high-yielding route to the desired trifluoromethoxy moiety
from a readily available hydroxyl precursor.

Key Chemical Reactivity

The reactivity of 4-fluoro-3-(trifluoromethoxy)aniline is dominated by its primary amine and
the electron-deficient aromatic ring. This dual functionality makes it a versatile intermediate.

o Amide Formation: The primary amine readily reacts with acyl chlorides, anhydrides, or
carboxylic acids to form stable amide bonds, a fundamental linkage in many pharmaceutical
agents.[4]

o Diazotization: The amine can be converted into a diazonium salt using nitrous acid. This
highly reactive intermediate can then be displaced by a wide variety of nucleophiles (e.g.,
halogens, cyano groups) in reactions like the Sandmeyer reaction, allowing for further
functionalization of the aromatic ring.[4]

o Schiff Base Formation: Condensation with aldehydes or ketones yields imines (Schiff bases),
which can be further reduced to secondary amines, another common structural motif in
bioactive molecules.[4]

4-Fluoro-3-(trifluoromethoxy)aniline

+ RCOCI |+ HNOz2

Amide Products Diazonium Salts C)

Click to download full resolution via product page

Caption: Key reaction pathways for the subject compound.
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Analytical Characterization Protocol
Confirming the structure and purity of 4-fluoro-3-(trifluoromethoxy)aniline is critical. A multi-
technique approach is required for unambiguous characterization.

Protocol: Full Spectroscopic Analysis

o Sample Preparation: Dissolve an accurately weighed sample (approx. 5-10 mg) in a suitable
deuterated solvent (e.g., CDCIs or DMSO-ds) for NMR analysis. Prepare a dilute solution in
methanol or acetonitrile for MS analysis.

* 'H NMR Spectroscopy:

o Expected Signals: Look for three distinct aromatic proton signals, likely in the range of 6.5-
7.5 ppm. The signals will exhibit complex splitting patterns due to both proton-proton and
proton-fluorine coupling. A broad singlet corresponding to the -NHz protons will also be
present.

o Self-Validation: Integration of the aromatic and amine signals should correspond to a
1:1:1:2 proton ratio.

e 19F NMR Spectroscopy:

o Expected Signals: Two signals are expected. One for the fluorine atom on the ring and
another for the -OCFs group. The chemical shifts will be distinct and characteristic of their
chemical environment.

o Self-Validation: This is the most direct method to confirm the presence and integrity of both
fluorine-containing groups.

e 13C NMR Spectroscopy:

o Expected Signals: Seven carbon signals are expected. The carbon atoms bonded to
fluorine will appear as doublets (C-F coupling).

o Self-Validation: Confirms the carbon skeleton and the attachment points of the fluorine
substituents.
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e Mass Spectrometry (MS):
o Method: Use a high-resolution technique like ESI-TOF to obtain an accurate mass.

o Expected Result: The molecular ion peak [M+H]* should be observed at m/z
corresponding to the exact mass of C7HeFaNO* (196.0380).

o Self-Validation: An observed mass within 5 ppm of the calculated exact mass provides
high confidence in the elemental composition.

Applications in Drug Development

This compound is not an active pharmaceutical ingredient (API) itself but rather a high-value
building block used to construct APIs.[5] Its utility stems from the properties it confers upon a
larger molecule.

Metabolic Blocking: The fluorine atom at the 4-position can serve as a metabolic blocker,
preventing enzymatic oxidation at that site, which can increase the half-life of a drug.

o Enhanced Bioavailability: The trifluoromethoxy group significantly boosts lipophilicity, which
can improve absorption and distribution, including penetration of the central nervous system.

[2]

e Modulation of pKa: The electron-withdrawing groups lower the basicity of the aniline
nitrogen, which can be fine-tuned to optimize interactions with a target receptor or to improve
solubility and formulation characteristics.

» Scaffold for Kinase Inhibitors: The aniline scaffold is a common feature in many kinase
inhibitors. This particular derivative provides a starting point for creating novel inhibitors with
potentially improved pharmacokinetic profiles.

Safety, Handling, and Storage Protocol

While a specific Safety Data Sheet (SDS) for 4-Fluoro-3-(trifluoromethoxy)aniline must be
consulted from the supplier, the following protocol is based on best practices for handling
hazardous aromatic amines and fluorinated compounds.[6][7]
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Hazard Identification: Based on structurally similar compounds, it should be treated as a
substance with potential for:

e Acute oral, dermal, and inhalation toxicity.[8]
e Serious skin and eye irritation.[8]

o Respiratory system irritation.[6]
Step-by-Step Handling and Storage Protocol:

» Engineering Controls: All handling must be conducted inside a certified chemical fume hood
to prevent inhalation of vapors. Ensure safety showers and eyewash stations are readily
accessible.[6]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[7]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a chemically resistant lab coat.
Change gloves immediately if contamination occurs.[7]

o Respiratory Protection: If there is a risk of exceeding exposure limits, use a full-face
respirator with an appropriate organic vapor cartridge.[7]

o Safe Handling:

[¢]

Avoid all contact with skin, eyes, and clothing.[6]

[¢]

Do not breathe vapors or mists.[6]

[e]

Use non-sparking tools and keep away from heat, sparks, and open flames.[9]

o

Wash hands thoroughly after handling, even if gloves were worn.[6]

o Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-_trifluoromethyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-_trifluoromethyl_aniline
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-fluoro-3-trifluoromethylaniline-pid_Seven15111.html
https://www.echemi.com/sds/4-fluoro-3-trifluoromethylaniline-pid_Seven15111.html
https://www.echemi.com/sds/4-fluoro-3-trifluoromethylaniline-pid_Seven15111.html
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-AE-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-841431&DocumentType=MSD&DocumentId=841431_SDS_IS_EN.PDF&DocumentUID=670373&Language=EN&Country=IS&Origin=null
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-fluoro-3-trifluoromethylaniline-pid_Seven15111.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

o Keep refrigerated (2-8°C is often recommended for long-term stability).[10]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[6]

e Disposal:

o Dispose of contents and container in accordance with all local, regional, and national
regulations for hazardous chemical waste. Do not allow it to enter the sewer system.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

